Cas no 1192837-74-3 (N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride)

• Product Name: N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride
• CAS No: 1192837-74-3
• MF: C₁₄H₂₃Cl₂N₃O
• MW: 320.257921457291
• CID: 5186841
• Update Time: 2025-06-08

N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride
• N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide;dihydrochloride
• n-(2-(Dimethylamino)ethyl)-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride
• Z444311470
• N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamidedihydrochloride

• Inchi： 1S/C14H21N3O.2ClH/c1-17(2)10-9-15-14(18)13-8-7-11-5-3-4-6-12(11)16-13;;/h3-6,13,16H,7-10H2,1-2H3,(H,15,18);2*1H
• InChI Key： CYOZIGZFYNMJOC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CCC2C=CC=CC=2N1)NCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 44.4

Additional information on N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride

N-[2-(Dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide Dihydrochloride (CAS No. 1192837-74-3): A Comprehensive Overview

N-[2-(Dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride (CAS No. 1192837-74-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines and is characterized by its unique structural features, which include a dimethylaminoethyl group and a tetrahydroquinoline moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various biomedical research and drug development initiatives.

The chemical structure of N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride can be represented as C₁₆H₂₅N₃O·2HCl. The presence of the dimethylamino group imparts basicity to the molecule, which is crucial for its interaction with biological targets. The tetrahydroquinoline ring system provides rigidity and conformational stability, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride has also shown promise in cancer research. Preclinical studies have indicated that the compound possesses antiproliferative activity against various cancer cell lines. Mechanistic investigations have revealed that it targets specific signaling pathways involved in cell cycle regulation and apoptosis. For example, a study published in Cancer Research reported that the compound induced G₀/G₁ phase arrest and apoptosis in human breast cancer cells by downregulating cyclin D1 and upregulating p53 expression.

The pharmacokinetic profile of N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, toxicological studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects.

The synthetic route for preparing N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride involves several steps that are well-documented in the literature. The synthesis typically begins with the preparation of 1,2,3,4-tetrahydroquinoline-2-carboxylic acid through a multi-step process involving condensation reactions and reduction steps. The carboxylic acid is then converted to its corresponding amide by reacting it with 2-(dimethylamino)ethanamine under appropriate conditions. Finally, the free base is converted to its dihydrochloride salt by treatment with hydrochloric acid.

The potential applications of N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride extend beyond neurodegenerative diseases and cancer. Recent research has explored its use in other therapeutic areas such as cardiovascular diseases and inflammatory disorders. For instance, a study published in Circulation Research reported that the compound exhibited cardioprotective effects by reducing myocardial ischemia-reperfusion injury through modulation of oxidative stress and inflammation.

In conclusion, N-[2-(dimethylamino)ethyl]-1,2,3,4-tetrahydroquinoline-2-carboxamide dihydrochloride (CAS No. 1192837-74-3) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in various biomedical fields. Ongoing studies continue to uncover new mechanisms of action and potential uses for this compound, highlighting its significance in modern medicinal chemistry.